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Compound of Interest

Compound Name: WIKI4

Cat. No.: B15544682

Get Quote

Application Notes and Protocols for WIKI4
Introduction
WIKI4 is a potent and selective small molecule inhibitor of the Wnt/β-catenin signaling pathway.

[1][2] It functions by targeting the enzymatic activity of tankyrase 1 (TNKS1) and tankyrase 2

(TNKS2), key regulators of the β-catenin destruction complex.[3][4][5] Specifically, WIKI4
inhibits the auto-ADP-ribosylation of TNKS2, which in turn prevents the ubiquitination and

subsequent proteasomal degradation of Axin.[1][6] The stabilization of Axin enhances the

activity of the destruction complex, leading to the phosphorylation and degradation of β-

catenin. This effectively blocks the transcription of Wnt target genes.[1][7] WIKI4 has been

utilized in various studies involving cancer cell lines and human embryonic stem cells to probe

the function of the Wnt pathway.[8]

Proper preparation and storage of WIKI4 stock solutions are critical for ensuring experimental

reproducibility and accuracy. These application notes provide detailed protocols for the

preparation, storage, and handling of WIKI4 for laboratory use.
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The fundamental properties of WIKI4 are summarized below. This information is essential for

calculating the required mass for stock solution preparation.

Property Value References

IUPAC Name

2-(3-((4-(4-methoxyphenyl)-5-

(pyridin-4-yl)-4H-1,2,4-triazol-

3-yl)thio)propyl)-1H-

benzo[de]isoquinoline-1,3(2H)-

dione

[7]

Molecular Formula C₂₉H₂₃N₅O₃S [6]

Molecular Weight 521.59 g/mol [6][7]

CAS Number 838818-26-1 [6]

Appearance White to off-white solid [7]

Purity ≥98% (HPLC) [6]

Solubility Data
WIKI4 exhibits poor solubility in aqueous solutions but is soluble in several organic solvents.

Solvent Maximum Concentration References

DMSO 10 mM (approx. 5.22 mg/mL) [6]

DMF 5 mg/mL [4]

Water Not Soluble [7]

Biological Activity
WIKI4 is a highly potent inhibitor with low nanomolar efficacy.
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Target/Pathway Potency References

TNKS1 (IC₅₀) 26 nM [3][4][5]

TNKS2 (IC₅₀) ~15 nM [4][6]

Wnt/β-catenin Signaling (EC₅₀) ~75 nM [6][9]

Experimental Protocols
Materials Required

WIKI4 powder (purity ≥98%)

Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile, filter-barrier pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Preparation of a 10 mM WIKI4 Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO, a commonly used

concentration for laboratory experiments.

Pre-analysis Calculation:

Using the molecular weight of WIKI4 (521.59 g/mol ), calculate the mass required for your

desired volume.

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass = 10 mmol/L * 1 mL * 521.59 g/mol = 5.22 mg
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Weighing the Compound:

Tare a sterile, clean microcentrifuge tube on the analytical balance.

Carefully weigh 5.22 mg of WIKI4 powder directly into the tube. Handle the powder in a

chemical fume hood to avoid inhalation.

Solubilization:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the WIKI4 powder.

Cap the tube securely.

Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved.

Visually inspect the solution against a light source to ensure no solid particulates remain.

Gentle warming in a 37°C water bath can assist with solubilization if needed.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile cryovials or

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and date of preparation.

Storage and Stability
Proper storage is crucial to maintain the biological activity of WIKI4.
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Form
Storage
Temperature

Stability Period References

Powder -20°C ≥ 4 years [4]

Stock Solution (in

DMSO)
-20°C 1-12 months [9][10][11]

Stock Solution (in

DMSO)
-80°C 6-24 months [9][10]

Note: For optimal results, it is recommended to use the stock solution within one year when

stored at -20°C and within two years when stored at -80°C.[9] Before use, thaw the aliquot at

room temperature and ensure the solution is clear and free of precipitate.
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Caption: WIKI4 inhibits Tankyrase, stabilizing Axin and promoting β-catenin degradation.

Workflow for Preparing WIKI4 Stock Solution
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Caption: A step-by-step workflow for preparing a 10 mM WIKI4 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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